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An In-depth Technical Guide on the Physical and Chemical Properties of Mannitol Hexanitrate

Introduction

Mannitol hexanitrate (MHN), also known by synonyms such as nitromannite and
nitromannitol, is a nitrate ester of the sugar alcohol mannitol.[1][2][3] With the chemical formula
CeHsNeOa1s, it is a compound of significant interest in both pharmacology and the field of
energetic materials.[4][5] Historically synthesized in 1847 by Ascanio Sobrero, MHN has been
utilized as a vasodilator for treating conditions like angina pectoris and hypertension, and as a
powerful secondary explosive in applications such as detonators and blasting caps.[1][3][6] Its
dual utility stems from its physiological activity as a nitric oxide donor and its chemical
properties as a high-energy material.[3]

This guide provides a comprehensive technical overview of the physical, chemical, and
energetic properties of mannitol hexanitrate, intended for researchers, scientists, and
professionals in drug development and materials science.

Physical and Chemical Properties

Mannitol hexanitrate is a crystalline solid at standard conditions.[1] Its fundamental properties
are summarized in the tables below. The compound is known to exhibit polymorphism,
meaning it can exist in different crystalline forms, which can influence its physical properties.[6]
[7] Studies have identified a solid-solid phase transition at approximately 105°C.[6]
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Physical Properties

The key physical characteristics of mannitol hexanitrate are presented in Table 1. It is
typically a colorless, powdery solid.[1][8] It is practically insoluble in water but shows solubility
in organic solvents like acetone, ether, and alcohol, a property that is crucial for its purification
via recrystallization.[1][9][10]

Property Value Citations
Colorless crystals or powdery
Appearance ] [11[41[8]
solid
Molecular Formula CeHsN6O1s [1][4]15]
Molar Mass 452.16 g/mol [111418111]
Density 1.73 g/cm3 [1112]9]
Melting Point 107 - 112 °C [1][41081191[12]

B Insoluble in water; Soluble in
Solubility [1][2][9][10]
alcohol, acetone, ether

Exhibits at least two
Polymorphism polymorphs with a transition at  [6]
105°C

Chemical and Thermochemical Properties

Mannitol hexanitrate's chemical identity and stability are critical to its handling and
application. While more stable than nitroglycerin at ambient temperatures, its stability
decreases significantly at elevated temperatures (>75 °C).[1][13] The presence of residual
acids from synthesis can catalyze its decomposition.[6] Upon decomposition, it releases toxic
nitrogen oxide fumes.[8]
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Property Value Citations
[(2R,3R,4R,5R)-1,2,4,5,6-

IUPAC Name pentanitrooxyhexan-3-yl] [819]
nitrate
Nitromannite, MHN,

Synonyms Nitromannitol, Nitranitol, [11[2][3]
Mannitrin
Decomposes at temperatures

Stability > 75 °C; More stable than [1][2][13]
nitroglycerin

Standard Enthalpy of

] ] -708.80 kJ/mol [11]

Formation (Solid)

Standard Enthalpy of
-2807.00 to -2936.00 kJ/mol [11]

Combustion (Solid)

Explosive Properties

As an energetic material, MHN is classified as a powerful secondary explosive.[1][2] Its high

detonation velocity and sensitivity to stimuli such as impact, friction, and heat make it suitable

for use in detonators.[4][9] It is noted to be more sensitive than PETN and has a positive

oxygen balance, meaning it contains more than enough oxygen to fully oxidize its carbon and

hydrogen atoms upon detonation.[2][9]
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Property Value Citations
Classification Secondary Explosive, Class B [1112]
Detonation Velocity 8260 m/s [2][41[9]
Oxygen Balance +7.1% [2]

o High; 4 cm drop height for 2 kg
Impact Sensitivity . [4][13]

weight

Friction Sensitivity High; Comparable to PETN [1][4]19]

o High, especially at
Thermal Sensitivity [1][2][3]
temperatures > 75 °C

Experimental Protocols

The synthesis and purification of mannitol hexanitrate require stringent control over
experimental conditions to ensure safety and product purity. The most common impurity is
mannitol pentanitrate, resulting from incomplete nitration.[7][9]

Synthesis via Mixed Acid Nitration

The most established method for synthesizing MHN is through the nitration of D-mannitol using
a mixture of concentrated nitric and sulfuric acids.[7][9]

Methodology:

o Preparation of Nitrating Mixture: A mixture of concentrated nitric acid (HNOs) and sulfuric
acid (H2S0a) is prepared. The sulfuric acid acts as a dehydrating agent, promoting the
formation of the nitronium ion (NO2%), the active nitrating species.[9]

e Cooling: The nitrating mixture is chilled to a low temperature, typically between 0 °C and 10
°C, using an ice bath. This is critical as the nitration of mannitol is a highly exothermic
reaction.[6][9]

» Addition of Mannitol: Finely powdered D-mannitol is added slowly and in small portions to the
stirred, chilled nitrating mixture.[6][10] Precise temperature control must be maintained
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throughout the addition to prevent runaway reactions and the formation of byproducts.[9]

o Reaction: The mixture is stirred for a period (e.g., one hour) while maintaining the low
temperature to ensure complete nitration of all six hydroxyl groups on the mannitol molecule.
[10]

» Precipitation: The reaction slurry is then poured onto a large volume of crushed ice or ice-
water.[6] This quenches the reaction and causes the water-insoluble mannitol hexanitrate
to precipitate out of the solution.

e |solation: The crude solid product is collected by vacuum filtration.[6]

Purification Protocol

Purification is essential to remove residual acids and incompletely nitrated byproducts, which
can compromise the stability of the final product.[7]

Methodology:

« Initial Washing: The filtered crude product is first washed thoroughly with cold water to
remove the bulk of the residual acids.[7][10]

o Neutralization: A subsequent wash is performed using a dilute basic solution, such as
sodium bicarbonate or sodium carbonate, to neutralize any remaining traces of acid.[7][10]
This step is followed by another wash with cold water to remove any remaining salts.[7]

e Recrystallization: The primary method for purification is recrystallization, commonly from
ethanol.[7][9][10]

o The washed, crude MHN is dissolved in a minimum amount of hot ethanol.
o The hot solution is filtered, if necessary, to remove any insoluble impurities.

o The solution is then allowed to cool slowly. As the solubility of MHN in ethanol decreases
with temperature, purified crystals form, leaving more soluble impurities in the mother
liquor.[7]
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o The purified crystals are collected by filtration, washed with a small amount of cold
ethanol, and dried carefully.

Analytical Characterization

Several analytical techniques are employed to confirm the purity, structure, and thermal
properties of the synthesized mannitol hexanitrate.

o Purity Analysis: High-Performance Liquid Chromatography (HPLC) is a key technique used
to assess the purity of the final product and quantify any remaining impurities, such as

mannitol pentanitrate.[7][9]

 Structural Analysis: X-ray Diffraction (XRD) and Raman Spectroscopy are used to investigate
the crystalline structure and identify different polymorphs of MHN. These techniques can also
differentiate MHN from its stereoisomer, sorbitol hexanitrate.[6][9]

e Thermal Analysis:

o Differential Scanning Calorimetry (DSC): Used to determine the melting point and to study
solid-state phase transitions.[6][12]

o Thermogravimetric Analysis (TGA) / Differential Thermal Analysis (DTA): Employed to
evaluate the thermal stability and decomposition profile of the compound under controlled
heating.[14]

o Isothermal Calorimetry: This method measures the heat flow at a constant temperature to
assess long-term thermal stability and compare it with related compounds.[6][9]

Diagrams and Workflows
Synthesis and Purification Workflow

The following diagram illustrates the logical flow of the mixed acid synthesis and subsequent
purification of mannitol hexanitrate.
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Caption: Workflow for the synthesis and purification of Mannitol Hexanitrate.
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Vasodilatory Mechanism of Action

In its pharmacological role, mannitol hexanitrate functions as a prodrug that releases nitric

oxide (NO), a potent vasodilator.[3] This mechanism is shared by other organic nitrates used in
medicine, such as nitroglycerin.

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b089765?utm_src=pdf-body
https://assignmentpoint.com/mannitol-hexanitrate-a-powerful-explosive/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENB"E Foundational & Exploratory

Check Availability & Pricing

Mannitol Hexanitrate
(Administered Drug)

Enzymatic Denitration
(in smooth muscle cells)

Nitric Oxide (NO)
Released

Activates Soluble
Guanylate Cyclase (sGC)

Increases cGMP
(from GTP)

Activates Protein
Kinase G (PKG)

Leads to Dephosphorylation of
Myosin Light Chains

Smooth Muscle Relaxation
Vasodilation

Click to download full resolution via product page

Caption: Simplified signaling pathway for Mannitol Hexanitrate-induced vasodilation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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